Cas no 350254-49-8 (5-{(2-iodophenyl)aminomethylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione)

• Product Name: 5-{(2-iodophenyl)aminomethylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione
• CAS No: 350254-49-8
• MF: C₁₁H₈IN₃O₂S
• MW: 373.169592857361
• CID: 5435869
• Update Time: 2025-06-27

5-{(2-iodophenyl)aminomethylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione Chemical and Physical Properties

Names and Identifiers

• 5-[(2-iodoanilino)methylidene]-2-sulfanylidene-1,3-diazinane-4,6-dione
• 5-{(2-iodophenyl)aminomethylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione

• Inchi： 1S/C11H8IN3O2S/c12-7-3-1-2-4-8(7)13-5-6-9(16)14-11(18)15-10(6)17/h1-5,13H,(H2,14,15,16,17,18)
• InChI Key： RWTXPKCHSJGCRI-UHFFFAOYSA-N
• SMILES： IC1=C([H])C([H])=C([H])C([H])=C1N([H])/C(/[H])=C1\C(N([H])C(N([H])C\1=O)=S)=O

Additional information on 5-{(2-iodophenyl)aminomethylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione

Professional Introduction to Compound with CAS No. 350254-49-8 and Product Name: 5-{(2-iodophenyl)aminomethylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione

The compound with the CAS number 350254-49-8 and the product name 5-{(2-iodophenyl)aminomethylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The presence of an iodine substituent on the phenyl ring and the sulfanylidene linkage in the diazinane core suggests a high degree of molecular complexity, which may contribute to its distinctive chemical properties and biological activities.

Recent studies have highlighted the importance of sulfanylidene-containing compounds in drug discovery. These molecules often exhibit remarkable reactivity and can serve as versatile intermediates in the synthesis of more complex pharmacophores. The 5-{(2-iodophenyl)aminomethylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione structure combines elements that are known to enhance binding affinity and selectivity, making it a promising candidate for further exploration in therapeutic development.

The iodine atom in the 2-iodophenyl moiety is particularly noteworthy, as it can participate in various chemical transformations, including cross-coupling reactions that are widely used in modern drug synthesis. This feature opens up numerous possibilities for modifying the compound’s structure and optimizing its pharmacological profile. Additionally, the diazinane ring system provides a rigid scaffold that can stabilize reactive intermediates and improve metabolic stability, which are critical factors in drug design.

In the realm of medicinal chemistry, heterocyclic compounds like 5-{(2-iodophenyl)aminomethylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione have shown promise in addressing various therapeutic challenges. For instance, recent research has demonstrated that sulfanylidene derivatives can interact with biological targets in novel ways, potentially leading to the discovery of new treatments for diseases such as cancer and inflammation-related disorders. The compound’s ability to modulate enzyme activity and signal transduction pathways makes it an attractive subject for further investigation.

The synthesis of this compound involves sophisticated organic chemistry techniques that highlight its synthetic challenge and elegance. The formation of the sulfanylidene linkage requires precise control over reaction conditions to ensure high yield and purity. Advanced computational methods have been employed to predict optimal synthetic routes, leveraging molecular modeling to guide experimental design. These approaches underscore the interdisciplinary nature of modern pharmaceutical research, where chemical expertise is seamlessly integrated with computational tools.

One of the most compelling aspects of 5-{(2-iodophenyl)aminomethylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione is its potential as a building block for more complex molecules. By serving as a precursor in multi-step syntheses, this compound can be transformed into derivatives with tailored biological activities. For example, replacing the iodine atom with other functional groups could alter its reactivity and expand its therapeutic applications. Such modifications are often guided by insights from structure-activity relationship (SAR) studies, which help researchers understand how subtle changes in molecular structure influence biological outcomes.

The field of pharmaceutical chemistry is continually evolving, driven by advancements in synthetic methodologies and an increasing understanding of biological mechanisms. Compounds like 5-{(2-iodophenyl)aminomethylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione exemplify this progress by integrating multiple functional elements into a single molecular framework. This approach not only simplifies drug development but also enhances the likelihood of discovering novel therapeutic agents with improved efficacy and safety profiles.

As research progresses, it is anticipated that 5-{(2-iodophenyl)aminomethylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione will find applications beyond traditional pharmaceuticals. Its unique chemical properties make it suitable for use in materials science and catalysis, where sulfanylidene-containing compounds can contribute to innovative technologies. By bridging different scientific disciplines, this work underscores the broader impact of chemical research on society.

In conclusion,5-{(2-iodophenyl)aminomethylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione represents a significant contribution to the field of medicinal chemistry. Its complex structure and versatile reactivity position it as a valuable tool for drug discovery and synthesis. As scientists continue to explore its potential applications,this compound promises to play a pivotal role in advancing our understanding of disease mechanisms and developing new treatments for human health challenges.